Cas no 1156719-33-3 ((3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine)

(3-Methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine is a specialized amine derivative featuring a pyrazole core with a branched alkyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both a pyrazole ring and a tertiary amine group enhances its reactivity, making it suitable for further functionalization. Its sterically hindered amine moiety may contribute to improved stability in certain reaction conditions. The compound’s well-defined molecular structure facilitates precise modifications, supporting its utility in medicinal chemistry and ligand design.
(3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine structure
1156719-33-3 structure
Product Name:(3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine
CAS No:1156719-33-3
MF:C10H19N3
MW:181.277961969376
CID:5166890
PubChem ID:43663432
Update Time:2025-06-08

(3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • [(3-Methyl-1H-pyrazol-4-yl)methyl](2-methylbutan-2-yl)amine
    • 1H-Pyrazole-4-methanamine, N-(1,1-dimethylpropyl)-3-methyl-
    • (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine
    • Inchi: 1S/C10H19N3/c1-5-10(3,4)11-6-9-7-12-13-8(9)2/h7,11H,5-6H2,1-4H3,(H,12,13)
    • InChI Key: BZUOCLRMXITWDL-UHFFFAOYSA-N
    • SMILES: N(CC1C=NNC=1C)C(C)(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 156
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.7

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Additional information on (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine

Introduction to (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine (CAS No. 1156719-33-3)

(3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine, with the CAS number 1156719-33-3, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and features a unique structural combination of a pyrazole ring and a branched alkyl chain, which contributes to its distinct chemical properties and biological activities.

The pyrazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms, which is known for its ability to form stable complexes with various metal ions. This property makes (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine an attractive candidate for use in coordination chemistry and the development of metal-based drugs. Additionally, the presence of the methyl groups on both the pyrazole ring and the alkyl chain enhances the compound's lipophilicity, which can influence its solubility and bioavailability.

Recent studies have explored the potential of (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a potential neuroprotective agent. Research has indicated that it can modulate key signaling pathways involved in neuronal survival and function, such as the PI3K/Akt pathway and the MAPK/ERK pathway. These findings suggest that (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine could be developed into a novel therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a potential candidate for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility of (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine also allows for its use as a building block in organic synthesis. Chemists have utilized this compound as a starting material for the synthesis of more complex molecules with diverse biological activities. For example, it has been used to synthesize novel derivatives with enhanced pharmacological properties, such as improved potency and reduced side effects. These derivatives have shown promise in preclinical studies and are currently being evaluated for their therapeutic potential.

From a safety perspective, (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-yl)amine is generally considered to be well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough toxicological studies are essential to ensure its safety profile before it can be advanced to clinical trials. Preclinical studies have shown that it exhibits low toxicity in animal models, but further investigations are needed to fully understand its long-term effects.

In conclusion, (3-methyl-1H-pyrazol-4-yl)methyl(2-methylbutan-2-y l)amine (CAS No. 1156719 - 33 - 3) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.

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